1-[1-(2-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide

• IUPAC Name: 1-[1-(2-methylphenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H21N3O3/c1-11-4-2-3-5-13(11)20-15(21)10-14(17(20)23)19-8-6-12(7-9-19)16(18)22/h2-5,12,14H,6-10H2,1H3,(H2,18,22)
• InChI Key: VRXQPMQGSLAAMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)CC(C2=O)N3CCC(CC3)C(=O)N
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol

Description

1-[1-(2-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide, also known as MPDPV, is a psychoactive drug that belongs to the class of synthetic cathinones. It has been used as a recreational drug due to its euphoric and stimulating effects. However, the drug has also been the subject of scientific research due to its potential therapeutic applications. In

Mechanism of Action

The mechanism of action of 1-[1-(2-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide involves the inhibition of the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which results in the euphoric and stimulating effects of the drug. This compound also interacts with the serotonin transporter, leading to an increase in the levels of serotonin in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It increases the levels of dopamine, norepinephrine, and serotonin in the brain, which results in a sense of euphoria and increased energy. This compound also increases heart rate, blood pressure, and body temperature, which can lead to adverse effects such as cardiovascular problems and dehydration.

Advantages and Limitations for Lab Experiments

1-[1-(2-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and has a high level of purity. It has also been extensively studied, which makes it a useful tool for research. However, the drug has a number of limitations. It is highly addictive and can be dangerous when used in high doses. It also has a number of adverse effects, which can make it difficult to use in lab experiments.

Future Directions

There are a number of future directions for research on 1-[1-(2-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide. One area of interest is its potential as a treatment for depression and anxiety disorders. Further research is needed to determine the optimal dosage and duration of treatment. Another area of interest is the neuroprotective properties of this compound. Future research could explore its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, more research is needed to understand the long-term effects of this compound use on the brain and body.

Scientific Research Applications

1-[1-(2-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have neuroprotective properties and can protect against neuronal damage caused by oxidative stress. This compound has also been studied for its potential as a treatment for depression and anxiety disorders. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that play a key role in mood regulation.